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Compound of Interest

Compound Name: 2-Methylthiophene

Cat. No.: B7883307

An In-depth Technical Guide to the Material Safety of 2-Methylthiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Methylthiophene (CAS No. 554-14-3). The information is compiled from various safety data
sheets and chemical databases to ensure a thorough understanding of the hazards, handling,
and emergency procedures associated with this compound. All quantitative data is presented in
structured tables for ease of reference, and detailed procedural workflows are visualized to
enhance safety and comprehension.

Chemical and Physical Properties

2-Methylthiophene is a colorless to light yellow, flammable liquid with a characteristic odor.[1]
[2] It is primarily used as an intermediate in the synthesis of various organic compounds,
particularly in the pharmaceutical and agrochemical industries.[1][3]
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Property Value Reference(s)
Molecular Formula CsHeS [415]
Molecular Weight 98.17 g/mol [4]

Melting Point -63.4 °C [4]

Boiling Point 112-113 °C [4]

Density 1.014 g/mL at 25 °C [6]

Vapor Pressure 24.9 mmHg [4]

Flash Point 7 °C (45 °F) [6]

Immiscible in water. Soluble in
Solubility organic solvents like ethanol [1][2]

and ether.

Toxicological Data

The toxicological properties of 2-Methylthiophene have not been fully investigated.[7]
However, available data indicates that it is harmful if swallowed, inhaled, or absorbed through
the skin.[4]

Toxicity Data Value Reference(s)

Acute Inhalation Toxicity

11,500 mg/m3/2hr (mouse 41[8
(LC50) g ( ) [41[8]
Acute Oral Toxicity Harmful if swallowed [4]
Acute Dermal Toxicity Harmful in contact with skin [4]

Experimental Protocols

Probable Methodology for Acute Inhalation Toxicity (LC50) Determination (Based on OECD
Guideline 403)
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While the specific experimental protocol for the cited LC50 value for 2-Methylthiophene is not
publicly available, a probable methodology would follow the principles outlined in the OECD
Guideline for the Testing of Chemicals, Test No. 403: Acute Inhalation Toxicity.[9][10] This
guideline provides a framework for assessing the health hazards of a substance upon short-
term inhalation exposure.

Objective: To determine the median lethal concentration (LC50) of a test substance.[9]

Animal Model: The preferred species is the rat, though other species like the mouse can be
used.[9] Young adult animals of a single sex (typically females as they can be more
susceptible) are often used.[11][12]

Procedure:

o Exposure: A group of animals (e.g., 5-10 per concentration group) is exposed to the test
substance at various concentrations for a defined period, typically 4 hours.[9] For 2-
Methylthiophene, the reported exposure was 2 hours.[4][8] The exposure is conducted in a
dynamic inhalation chamber that ensures a stable and uniform concentration of the test
substance in the air.[11]

o Observation: Animals are observed for signs of toxicity during and after exposure. The
observation period is typically at least 14 days post-exposure.[9] Observations include
changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and
central nervous systems, and somatomotor activity.

o Data Analysis: The number of mortalities in each concentration group is recorded. Statistical
methods, such as probit analysis, are then used to calculate the LC50 value, which is the
concentration of the substance that is lethal to 50% of the test animals.

Hazard Identification and Classification

2-Methylthiophene is classified as a hazardous chemical under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[4]
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GHS Classification Workflow for Flammable Liquids

The GHS classification for flammable liquids is determined by the substance's flash point and
initial boiling point.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. worksafe.qgld.gov.au [worksafe.qld.gov.au]
. guidechem.com [guidechem.com]

. 2-Methylthiophene | 554-14-3 [chemicalbook.com]

1
2
3
e 4. 2-Methylthiophene | C5H6S | CID 11126 - PubChem [pubchem.ncbi.nlm.nih.gov]
5. 2-Methylthiophene - Wikipedia [en.wikipedia.org]
6. 2-methyl thiophene, 554-14-3 [thegoodscentscompany.com]

7

. 2-Methylthiophene(554-14-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

o 8. 2-Methylthiophene - Hazardous Agents | Haz-Map [haz-map.com]

e 9. oecd.org [oecd.org]

e 10. oecd.org [oecd.org]

e 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 12. Inhalation Toxicity Studies- OECD guidelines | PPTX [slideshare.net]

e 13. fishersci.com [fishersci.com]

e 14. chemsafetypro.com [chemsafetypro.com]

e 15. GHS Classification- Flammable Liquids | Inventory Pedia | ChemRadar [chemradar.com]

 To cite this document: BenchChem. [2-Methylthiophene material safety data sheet (MSDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7883307#2-methylthiophene-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b7883307?utm_src=pdf-custom-synthesis
https://www.worksafe.qld.gov.au/safety-and-prevention/hazards/hazardous-chemicals/specific-hazardous-chemicals/flammable-and-combustible-liquids
https://www.guidechem.com/encyclopedia/2-methylthiophene-dic5065.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2386865.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylthiophene
https://en.wikipedia.org/wiki/2-Methylthiophene
https://www.thegoodscentscompany.com/data/rw1179281.html
https://m.chemicalbook.com/ProductMSDSDetailCB2386865_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2386865_EN.htm
https://www.haz-map.com/Agents/19654
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://www.fishersci.com/store/msds?partNumber=AC127850250&countryCode=US&language=en
http://www.chemsafetypro.com/Topics/GHS/GHS_hazard_class.html
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://www.benchchem.com/product/b7883307#2-methylthiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b7883307#2-methylthiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b7883307#2-methylthiophene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b7883307#2-methylthiophene-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7883307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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